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Compound of Interest

Compound Name: 4-Isocyanopyridine
Cat. No.: B13627039
Get Quote
\ J

Executive Summary

4-Isocyanopyridine (CAS: 125764-79-6), also known as 4-pyridyl isocyanide, is a reactive
heterocyclic isocyanide used primarily as a ligand in coordination chemistry (e.g., Au(l), Pt(ll)
complexes) and as a C1 building block in multicomponent reactions.

Critical Distinction: Do not confuse this compound with 4-cyanopyridine (isonicotinonitrile, CAS
100-48-1), which is a stable, commercially available solid. 4-lsocyanopyridine is
thermodynamically unstable, prone to polymerization and hydrolysis, and is frequently
generated in situ or stored at low temperatures (-20 °C) under inert atmosphere.

Physicochemical Profile
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Property Data / Description

Chemical Name 4-1socyanopyridine (4-PyNC)

CAS Number 125764-79-6

Molecular Formula CeHaN2

Molecular Weight 104.11 g/mol

Functional Group Isocyanide (-N=C) attached to C4 of Pyridine

) Volatile oil or low-melting solid (often handled as
Physical State )
solution)

Odor Pungent, characteristic isocyanide odor (foul)

Low. Prone to polymerization and hydrolysis.[1]

Stability
[21[3][4]

Solubility Data & Solvent Selection

Because 4-isocyanopyridine is rarely isolated as a pure bulk solid due to its instability, its
solubility is defined by the solvents compatible with its synthesis and downstream reactivity.

Solvent Compatibility Matrix
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o Recommended ] ]
Solvent Class Suitability Interaction | Risk
Solvents
Primary choice. High
) solubility; used for
Dichloromethane i
) synthesis and
Chlorinated (DCM), Chloroform )
Excellent extraction. Must be
Hydrocarbons (CHCI3), 1,2- ) -
) acid-free (stabilized
Dichloroethane (DCE) ]
with amylene, not
ethanol).
Good solubility.
i Suitable for thermal
Aromatic _
Good Toluene, Benzene reactions where
Hydrocarbons ) N )
higher boiling points
are needed.
Soluble. THF must be
Ethers Moderate THF, Diethyl Ether anhydrous to prevent
hydrolysis.
High Risk. Water
causes hydrolysis to
) ] Water, Methanol, formamide. Alcohols
Polar Protic Avoid
Ethanol can add across the
isocyanide carbon (o-
addition) if catalyzed.
Catastrophic. Causes
) ) Acetic acid, HCI, rapid polymerization
Acids Forbidden ]
H2S0a4 or hydrolysis to 4-

aminopyridine.

Stability in Solution

o Hydrolysis: In the presence of water (especially under acidic conditions), the isocyanide

group hydrolyzes back to the formamide (N-(4-pyridyl)formamide) or amine.
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o Polymerization: Concentrated solutions (>1 M) or neat material can polymerize
exothermically, forming dark, insoluble tars.

» Storage: Solutions in DCM or Toluene are stable for days if kept at -20 °C and strictly

anhydrous.

Decision Tree: Solvent Selection

Select Solvent for 4-Isocyanopyridine

Is this for Synthesis/Workup? Is this for Storage?
If Ugi/Passerini Rxn(Standard \ High Temp  Short term (<24h) Long term (-20°C)
Methanol/Ethanol Dichloromethane (DCM) Toluene Water/Aqueous Acid
(Avoid unless reactant) (Anhydrous) (Anhydrous) (FORBIDDEN)

Click to download full resolution via product page

Figure 1: Solvent selection logic for handling 4-isocyanopyridine.

Experimental Protocols
Synthesis and Isolation (In Situ Generation)

Since commercial sources are rare and the compound degrades, fresh preparation is the
standard operational procedure.

Reaction: Dehydration of N-(4-pyridyl)formamide. Reagents: Phosphorus Oxychloride (POCIs),
Triethylamine (EtsN).[3][5] Solvent: Dichloromethane (DCM).

Protocol:

o Precursor Preparation: Dissolve N-(4-pyridyl)formamide (1.0 equiv) in anhydrous DCM (0.2
M concentration).
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o Base Addition: Add Triethylamine (3.0 equiv) and cool the mixture to 0 °C (ice bath).
o Dehydration: Dropwise add POCIs (1.1 equiv) over 15 minutes. Maintain temperature < 5 °C.

o Mechanism:[4][6][7][8] POCIs activates the formamide oxygen, followed by E2 elimination
by EtsN.

e Quench & Workup (Critical):

o Pour the reaction mixture into an ice-cold saturated Naz=COs solution (Sodium Carbonate).
Note: Do not use acid or water alone.

o Separate the organic layer (DCM) immediately.
o Extract aqueous layer 2x with DCM.

e Drying: Dry combined organics over anhydrous K2COs (Potassium Carbonate). Avoid
MgSOea if slightly acidic.

o Usage: Concentrate the solution at low temperature (< 20 °C) under reduced pressure. Do
not distill to dryness unless necessary; use the concentrated solution directly for subsequent
steps (e.g., ligand exchange).

Workflow Diagram

Dissolve Formamld Add Et3N (Base) Quench Ice-Cold Phase Separation Dry (KZCOS) & 4-1socyanopyridine
in DCM (0°C) & POCI3 (Dehydrating) Sat Na2CO3 (Keep DCM Layer) Concentrate (<20 C) (Use Immediately)

Click to download full resolution via product page

Figure 2: Synthesis and isolation workflow for 4-isocyanopyridine.

Applications & Causality
Coordination Chemistry

4-Isocyanopyridine acts as a monodentate ligand, binding metals through the isocyanide
carbon.
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 Solvent Choice: When synthesizing complexes (e.g., with Gold(l) or Platinum(ll)), use DCM
or Chloroform.

e Reasoning: These solvents solubilize both the organic ligand and the metal precursor (often
halides or phosphine complexes) without competing for coordination sites like acetonitrile or
methanol might.

Multicomponent Reactions (MCRS)

In Ugi or Passerini reactions, 4-isocyanopyridine is used as the isocyanide component.

e Solvent Choice: Methanol or TFE (Trifluoroethanol) is typically used for MCRs to promote
ionic intermediates.

o Caveat: The isocyanide must be added last or kept cold to prevent side reactions with the
solvent before the MCR cycle begins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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